Cas no 1235063-88-3 (N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 1235063-88-3
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 6391391
• PubChem ID: 49687146
• Update Time: 2025-10-28

N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide
• N-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]-7-methoxy-1-benzofuran-2-carboxamide
• F5033-1383
• N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide
• VU0631006-1
• AKOS024491730
• N-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-7-methoxybenzofuran-2-carboxamide
• 1235063-88-3

• Inchi： 1S/C23H28N2O4/c1-15-11-19(16(2)28-15)14-25-9-7-17(8-10-25)13-24-23(26)21-12-18-5-4-6-20(27-3)22(18)29-21/h4-6,11-12,17H,7-10,13-14H2,1-3H3,(H,24,26)
• InChI Key： OEHKLKQPCSIXNA-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCC1CCN(CC2C=C(C)OC=2C)CC1)=O

Computed Properties

• Exact Mass: 396.20490738g/mol
• Monoisotopic Mass: 396.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide

N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide and Its Significance in Modern Chemical Biology

N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide, with the CAS number 1235063-88-3, represents a fascinating compound in the realm of chemical biology. This intricate molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The presence of a benzofuran core combined with a piperidine moiety suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The benzofuran scaffold is well-known for its role in various bioactive molecules, often contributing to the pharmacological properties of drugs through its ability to engage with biological receptors and enzymes. In particular, the 7-methoxy substituent on the benzofuran ring enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. The piperidine ring, on the other hand, is frequently incorporated into drug candidates due to its ability to modulate solubility and metabolic stability.

The specific arrangement of functional groups in N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide imparts a unique set of properties that make it particularly interesting. The 2,5-dimethylfuran moiety at the 1-position adds an additional layer of complexity, potentially influencing both the electronic properties and the binding affinity of the compound. This structural diversity opens up possibilities for designing molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. By leveraging molecular docking simulations, scientists can identify potential interactions between N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide and various biological targets. These studies have hinted at its potential as an inhibitor of certain enzymes implicated in inflammatory pathways, making it a valuable candidate for therapeutic development.

The synthesis of this compound presents an intriguing challenge due to its multi-step nature. The introduction of both the benzofuran and piperidine moieties requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been instrumental in facilitating these processes. These techniques not only enhance efficiency but also allow for greater modularity in constructing complex molecular architectures.

In vitro studies have begun to unravel the pharmacological profile of N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-7-methoxy-1-benzofuran-2-carboxamide. Initial experiments suggest that it exhibits moderate affinity for certain protein targets, with potential implications in treating neurological disorders. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as this property is often crucial for drugs targeting central nervous system conditions.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or their analogs, highlighting their importance as chemical starting points. N-({1-(2,5-dimethylfuran-3-ylmethylpiperidin)-4-ylmethyl}-7-methoxy-l-benzofuran-Z-carboxamide aligns well with this trend, drawing inspiration from naturally occurring benzofurans and piperidines found in plants and microorganisms.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacokinetic properties while enhancing its biological activity. By employing structure-based drug design strategies, scientists hope to develop derivatives that exhibit improved efficacy and reduced side effects. Collaborative efforts between chemists and biologists are essential in translating these findings into tangible therapeutic benefits.

The broader impact of such research extends beyond individual compounds like N-{(l-(Z,S-dimethylfuran-Z-ylmethyl)piperidin-Z-ylmethylene}-7-methoxy-l-benzofuran-Z-carboxamide (CAS no 1235063 88 3). It underscores the importance of interdisciplinary approaches in chemical biology and pharmaceutical development. As our understanding of complex molecular interactions grows, so too does our capacity to design innovative treatments for a wide range of diseases.